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Compound of Interest

Compound Name: 2-Methyl-6-nitroquinolin-4-amine

Cat. No.: B185003

An In-depth Technical Guide to 2-Methyl-6-nitroquinolin-4-amine

This technical guide provides a detailed overview of the physicochemical properties of 2-
Methyl-6-nitroquinolin-4-amine, with a focus on its molecular characteristics. This document
is intended for researchers, scientists, and professionals involved in drug development and
chemical synthesis.

Core Molecular Data

The fundamental molecular properties of 2-Methyl-6-nitroquinolin-4-amine are summarized

below.
Property Value Source
Molecular Formula C10H9N302 [1]
Molecular Weight 203.2 g/mol [1]

Experimental Protocols & Further Research

Detailed experimental protocols for the synthesis, purification, and analysis of 2-Methyl-6-
nitroquinolin-4-amine, as well as its potential signaling pathways and pharmacological
activities, are areas of ongoing investigation. At present, specific, publicly available, detailed
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experimental methodologies and established signaling pathways directly involving this
compound are not widely documented in the cited literature.

Researchers interested in working with this compound would typically adapt general synthetic
methods for quinoline derivatives, followed by standard analytical techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance
Liquid Chromatography (HPLC) for characterization and purity assessment.

Logical Relationship Diagram

The following diagram illustrates a generalized workflow for the investigation of a novel
chemical compound like 2-Methyl-6-nitroquinolin-4-amine in a drug discovery context.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b185003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Synthesis & Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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